Cas no 1287753-32-5 (3-(1-Methoxyethyl)phenylboronic acid)

3-(1-Methoxyethyl)phenylboronic acid structure
1287753-32-5 structure
Product Name:3-(1-Methoxyethyl)phenylboronic acid
CAS No:1287753-32-5
MF:C9H13BO3
MW:180.008723020554
MDL:MFCD08059828
CID:1039187
PubChem ID:45791061
Update Time:2025-04-20

3-(1-Methoxyethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (3-(1-Methoxyethyl)phenyl)boronic acid
    • 3-(1-Methoxyethyl)phenylboronic acid
    • Boronic acid, B-[3-(1-methoxyethyl)phenyl]-
    • DTXSID10672393
    • MFCD08059828
    • BP-11041
    • CS-0175456
    • BS-20622
    • [3-(1-methoxyethyl)phenyl]boronic acid
    • (3-(1-Methoxyethyl)phenyl)boronicacid
    • SCHEMBL2559833
    • 1287753-32-5
    • [3-(1-methoxyethyl)phenyl]boronic acid, AldrichCPR
    • AT12637
    • AKOS006281211
    • CHEMBRDG-BB 4011052
    • MDL: MFCD08059828
    • Inchi: 1S/C9H13BO3/c1-7(13-2)8-4-3-5-9(6-8)10(11)12/h3-7,11-12H,1-2H3
    • InChI Key: YTWRHNZAXLADDH-UHFFFAOYSA-N
    • SMILES: O(C)C(C)C1C=CC=C(B(O)O)C=1

Computed Properties

  • Exact Mass: 180.09600
  • Monoisotopic Mass: 180.0957744g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 49.69000
  • LogP: 0.07380

3-(1-Methoxyethyl)phenylboronic acid Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn

3-(1-Methoxyethyl)phenylboronic acid Pricemore >>

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